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Compound of Interest

Compound Name: Adipic acid-d10

Cat. No.: B128205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for

Adipic acid-d10. While specific toxicological and safety data for the deuterated form is limited,

the information presented here is based on the well-established safety profile of its non-

deuterated analogue, Adipic acid, supplemented with general guidelines for handling

deuterated compounds. Deuterated compounds are generally considered to have low toxicity

and are not radioactive.[1] However, their physicochemical properties can differ from their non-

deuterated counterparts, necessitating careful handling.[1]

Chemical and Physical Properties
Adipic acid-d10 is the deuterated form of Adipic acid, a white, crystalline, and odorless solid.

[2][3] It is a dicarboxylic acid with key applications in chemical synthesis, including as a

precursor for the production of nylon.[2][4] The primary hazard associated with Adipic acid is

the potential for serious eye damage.[5][6]
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Property Value References

Chemical Formula DO₂C(CD₂)₄CO₂D

CAS Number 25373-21-1

Molecular Weight 156.20 g/mol

Appearance White crystalline solid/powder [2][3][7]

Melting Point 151-154 °C

Boiling Point 265 °C at 100 mmHg

Flash Point 196 °C (384.8 °F) - closed cup

Solubility

Soluble in methanol, ethanol,

ethyl acetate, and acetone.

Slightly soluble in water and

cyclohexane. Insoluble in

benzene and ligroin.

[8]

pH 2.7 (saturated solution) [8]

Isotopic Purity 98 atom % D

Hazard Identification and Classification
Adipic acid-d10 is classified as causing serious eye damage.[5][6] Fine dust particles may

form an explosive mixture with air and can irritate the respiratory system.[9][10]

Hazard Classification Pictogram Signal Word
Hazard
Statement

Serious Eye

Damage/Irritation
Category 1 Danger

H318: Causes

serious eye

damage.

Aquatic Hazard

(Acute)
Category 3 None None

H402: Harmful to

aquatic life.
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Data derived from the safety information for Adipic acid.

Safe Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel and to maintain the integrity of Adipic acid-d10.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Adipic acid-d10 to

determine the appropriate PPE.

PPE Specification Rationale References

Eye Protection

Safety glasses with

side-shields or

chemical goggles.

To prevent serious

eye damage from dust

or splashes.

[1][5][11]

Hand Protection

Chemical-resistant

gloves (e.g., nitrile

rubber).

To prevent skin

contact.
[5][12]

Skin and Body

Protection

Lab coat, long pants,

and closed-toe shoes.

To minimize skin

exposure.
[10][12]

Respiratory Protection

NIOSH-approved

particulate respirator

(e.g., N95) if dust is

generated.

To prevent respiratory

tract irritation from

inhaling dust.

[11]

A logical workflow for selecting the appropriate PPE is illustrated below.
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Start: Handling Adipic Acid-d10 Conduct Risk Assessment Potential for Dust Generation? Potential for Splashes?

No

Wear Particulate Respirator (N95)

Yes

Wear Chemical GogglesYes

Wear Safety Glasses with Side-Shields

No

Potential for Skin Contact? Wear Chemical-Resistant GlovesYes Wear Lab Coat and Closed-Toe Shoes Proceed with Handling

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.[1][12]

Avoid generating dust during handling.[12][13] Use appropriate tools for transferring the

solid.

Grounding and bonding of equipment are necessary when transferring large quantities to

prevent static discharge.[5]

Avoid contact with skin, eyes, and clothing.[13]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Storage
Proper storage is essential to maintain the chemical and isotopic integrity of Adipic acid-d10.

Store in a cool, dry, and well-ventilated area.[10][12]

Keep containers tightly closed to prevent moisture absorption and contamination.[10][14]

Many deuterated compounds are hygroscopic.[15]

Store away from incompatible materials such as strong oxidizing agents, reducing agents,

and alkalis.[12]
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For stock solutions, storage at -80°C is recommended for up to 6 months, and at -20°C for

up to 1 month.[16]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention if symptoms

persist.

Exposure Route First Aid Measures References

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration.

[5]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing.

[5][13]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a poison

center or doctor.

[5]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

[5]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill of Adipic Acid-d10 Occurs

Evacuate and Secure the Area

Wear Appropriate PPE

Contain the Spill

Clean Up the Spill

Decontaminate the Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Figure 2: Spill Response Workflow.

Cleanup Procedures:
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For minor spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.[13]

For major spills, alert emergency responders.[13]

Prevent the spilled material from entering drains or waterways.[5][7]

Toxicological Information
While specific toxicological data for Adipic acid-d10 is not readily available, the data for Adipic

acid provides a basis for its safety assessment. Adipic acid has low acute toxicity.[16]

Toxicity Metric Value Species Route References

LD50 5,560 mg/kg Rat Oral [17]

LD50 >7,940 mg/kg Rabbit Dermal [18]

LC50 >7.7 mg/L Rat Inhalation (4h) [18]

Key Health Effects:

Serious Eye Damage: Causes serious eye irritation and potential for severe damage.[5][6]

[18]

Skin Irritation: May cause mild skin irritation upon prolonged or repeated contact.[13][18]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[10][11]

Disposal Considerations
Deuterated waste should be treated as hazardous chemical waste.[1] Dispose of Adipic acid-
d10 and its containers in accordance with local, regional, and national regulations. Do not

dispose of it into the environment.[7]

Experimental Protocols
While specific experimental protocols for Adipic acid-d10 are not detailed in the provided

search results, general best practices for handling deuterated compounds in a research setting
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should be followed.

General Protocol for Preparing a Solution of Adipic Acid-d10:

Preparation of Glassware: Ensure all glassware is thoroughly dried in an oven to remove any

residual moisture, which can lead to H/D exchange and compromise isotopic purity.[15]

Inert Atmosphere: Whenever possible, handle the solid and prepare solutions under an inert

atmosphere (e.g., nitrogen or argon) to prevent contamination from atmospheric moisture.

[15]

Weighing: Accurately weigh the required amount of Adipic acid-d10 in a tared and dried

container.

Dissolution: Add the desired deuterated or non-deuterated solvent to the solid. If using a

deuterated solvent, ensure it is of high purity and handled under an inert atmosphere.

Mixing: Gently agitate the mixture until the solid is completely dissolved. Sonication may be

used to aid dissolution if necessary.

Storage of Solution: Store the prepared solution in a tightly sealed container, protected from

light if necessary, and at the appropriate temperature as determined by the stability of the

compound in the chosen solvent.[14] For aqueous stock solutions, filtration through a 0.22

µm filter is recommended before use.[16]

This in-depth guide provides a framework for the safe handling and use of Adipic acid-d10 in

a research and development setting. Adherence to these guidelines will help to ensure a safe

working environment and maintain the integrity of the compound. Always consult the most

recent Safety Data Sheet (SDS) provided by the supplier for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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